![molecular formula C6H8N2O3S B1518830 {[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid CAS No. 1042797-51-2](/img/structure/B1518830.png)
{[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid
Overview
Description
“{[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid” is a compound that belongs to the class of 1,2,4-oxadiazoles . Oxadiazoles are physiologically active heterocyclic compounds with a wide range of biological activities, including anticancer , antidiabetic , antiviral , anti-inflammatory , antibacterial , antifungal , and others .
Synthesis Analysis
The synthesis of oxadiazoles often involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold . The synthesized compounds are usually characterized by FT-IR, LCMS, and NMR spectral techniques .
Molecular Structure Analysis
The molecular structure of “{[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid” and similar compounds is typically determined using techniques such as FT-IR, LCMS, and NMR . These techniques provide information about the functional groups present in the molecule and their arrangement .
Chemical Reactions Analysis
The chemical reactions involving “{[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid” and similar compounds often involve the formation of the 1,2,4-oxadiazole core at ambient temperature . The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom .
Physical And Chemical Properties Analysis
The physical and chemical properties of “{[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid” and similar compounds can be determined using various techniques. For example, the melting point can be determined experimentally . The NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule .
Scientific Research Applications
Agricultural Pesticides
1,2,4-Oxadiazole derivatives, such as “{[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid”, exhibit a broad spectrum of agricultural biological activities . They have been used to combat plant diseases that seriously threaten food security .
Nematocidal Activity
These compounds have shown moderate nematocidal activity against Meloidogyne incognita, a species of root-knot nematodes that are major pests in agriculture .
Anti-fungal Activity
They have also demonstrated anti-fungal activity against Rhizoctonia solani, a plant pathogenic fungus .
Antibacterial Effects
Certain derivatives have shown strong antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. oryzicola (Xoc), bacteria that cause serious diseases in rice .
Drug Discovery
1,2,4-Oxadiazole is an essential motif in drug discovery, represented in many experimental, investigational, and marketed drugs . This includes “{[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid”.
Synthesis of Bioactive Compounds
The 1,2,4-oxadiazole core can be used as an amide- or ester-like linker in the design of bioactive compounds . This expands the prospects of using “{[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid” in the synthesis of new bioactive compounds.
Anti-cancer Activity
1,3,4-oxadiazole derivatives have shown promising anti-proliferative effects against various cancer cell lines . This suggests potential applications of “{[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid” in cancer treatment.
Telomerase Inhibitory Effect
These derivatives have also demonstrated telomerase inhibitory effects . Telomerase is an enzyme that is often overexpressed in cancer cells, and its inhibition is a promising strategy for cancer therapy .
Future Directions
The future directions in the research of “{[(3-Methyl-1,2,4-oxadiazol-5-YL)methyl]thio}acetic acid” and similar compounds could involve the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities . This is an important goal for modern organic chemistry .
Mechanism of Action
Target of Action
Compounds containing the 1,2,4-oxadiazole scaffold have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities .
Mode of Action
1,3,4-oxadiazole derivatives have been reported to exhibit anti-cancer activity by acting on enzymes like thymidylate-synthase, histone deacetylase (hdac), topoisomerase ii, telomerase, and thymidine phosphorylase .
Biochemical Pathways
1,3,4-oxadiazole derivatives have been reported to inhibit telomerase activity, focal adhesion kinase (fak) inhibitors, target thymidylate synthase, inhibit the b-cell lymphoma 2, inhibit the nf-kb signaling pathway, and target tubulin polymerization .
Result of Action
1,3,4-oxadiazole derivatives have been reported to stop proliferation and act against resistant microorganisms .
properties
IUPAC Name |
2-[(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3S/c1-4-7-5(11-8-4)2-12-3-6(9)10/h2-3H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMVBDCGUQYNZPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CSCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10651628 | |
Record name | {[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10651628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1042797-51-2 | |
Record name | {[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]sulfanyl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10651628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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